Cas no 81633-94-5 (2,4-Dimethyl-5-hydroxyanisole)

2,4-Dimethyl-5-hydroxyanisole is a phenolic compound characterized by its hydroxyl and methoxy functional groups on an aromatic ring. This derivative of anisole exhibits notable stability and solubility in organic solvents, making it suitable for applications in synthetic chemistry and material science. Its structural features, including the electron-donating methyl and methoxy groups, enhance its reactivity in electrophilic substitution reactions. The compound is often utilized as an intermediate in the synthesis of fine chemicals, pharmaceuticals, and specialty polymers. Its moderate polarity and defined molecular structure contribute to its utility in controlled reactions, offering predictable outcomes in complex organic transformations.

2,4-Dimethyl-5-hydroxyanisole structure

Product Name:2,4-Dimethyl-5-hydroxyanisole

CAS No:81633-94-5

MF:C₉H₁₂O₂

MW:152.190382957458

CID:5004702

Update Time:2025-05-26

2,4-Dimethyl-5-hydroxyanisole Chemical and Physical Properties

Names and Identifiers

- 2,4-Dimethyl-5-hydroxyanisole
- Inchi： 1S/C9H12O2/c1-6-4-7(2)9(11-3)5-8(6)10/h4-5,10H,1-3H3
- InChI Key： HFWQZZPQUOMMEH-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(C)=CC=1C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 125
XLogP3: 2.3
Topological Polar Surface Area: 29.5

2,4-Dimethyl-5-hydroxyanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009852-250mg	2,4-Dimethyl-5-hydroxyanisole	81633-94-5	97%	250mg	$489.60	2023-09-01
Alichem	A010009852-500mg	2,4-Dimethyl-5-hydroxyanisole	81633-94-5	97%	500mg	$782.40	2023-09-01
Alichem	A010009852-1g	2,4-Dimethyl-5-hydroxyanisole	81633-94-5	97%	1g	$1549.60	2023-09-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,4-Dimethyl-5-hydroxyanisole

2,4-Dimethyl-5-Hydroxyanisole (CAS No: 81633-94-5)

2,4-Dimethyl-5-hydroxyanisole is a chemically synthesized compound with the CAS registry number 81633-94-5. This compound belongs to the class of aromatic ethers and is characterized by its unique structural features, which include a methoxy group attached to a dimethyl-substituted aromatic ring with a hydroxyl group at the 5-position. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and material science.

The molecular structure of 2,4-dimethyl-5-hydroxyanisole is defined by its benzene ring substituted with two methyl groups at the 2 and 4 positions and a hydroxyl group at the 5 position. The methoxy group (-OCH₃) is attached to the benzene ring at the para position relative to the hydroxyl group. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2,4-dimethyl-5-hydroxyanisole as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antioxidants. The compound's ability to undergo various substitution reactions has made it a valuable intermediate in organic synthesis.

In terms of synthesis, 2,4-dimethyl-5-hydroxyanisole can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of o-cresol with methyl iodide in the presence of a suitable catalyst. The resulting product is then subjected to further modifications to introduce the hydroxyl group at the 5-position.

The biological activity of 2,4-dimethyl-5-hydroxyanisole has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in tumor progression. Additionally, the compound has shown promising results in reducing oxidative stress and inflammation in animal models.

From an environmental perspective, 2,4-dimethyl-5-hydroxyanisole exhibits moderate biodegradability under aerobic conditions. However, further research is required to fully understand its environmental fate and potential impact on ecosystems.

In conclusion, 2,4-dimethyl-5-hydroxyanisole (CAS No: 81633-94-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties and biological activity make it an attractive target for further research and development.